Cas no 1270352-02-7 (1-(4-methanesulfonylphenyl)cyclopentan-1-amine)

• Product Name: 1-(4-methanesulfonylphenyl)cyclopentan-1-amine
• CAS No: 1270352-02-7
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6101451
• PubChem ID: 82477181
• Update Time: 2025-10-30

1-(4-methanesulfonylphenyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methanesulfonylphenyl)cyclopentan-1-amine
• Cyclopentanamine, 1-[4-(methylsulfonyl)phenyl]-
• EN300-1988489
• 1270352-02-7

• Inchi： 1S/C12H17NO2S/c1-16(14,15)11-6-4-10(5-7-11)12(13)8-2-3-9-12/h4-7H,2-3,8-9,13H2,1H3
• InChI Key： CSMMNDUEUCOYAP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(C)(=O)=O)C=C2)(N)CCCC1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 405.9±45.0 °C(Predicted)
• pka: 8.98±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-(4-methanesulfonylphenyl)cyclopentan-1-amine

1-(4-Methanesulfonylphenyl)cyclopentan-1-amine (CAS No. 1270352-02-7)

1-(4-Methanesulfonylphenyl)cyclopentan-1-amine, also known by its CAS registry number 1270352-02-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a cyclopentane ring substituted with an amino group at the 1-position and a methanesulfonylphenyl group at the 4-position, making it a derivative of cyclopentanamine with a sulfonyl aryl substituent.

The synthesis of 1-(4-methanesulfonylphenyl)cyclopentan-1-amine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring high yields and purity of the final product.

From a pharmacological perspective, this compound exhibits interesting biological activities. Studies have shown that it may possess anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its ability to modulate certain signaling pathways has been investigated, suggesting its role in neuroprotective therapies or cancer treatment. The presence of the sulfonyl group is particularly significant, as it can enhance the compound's bioavailability and stability in vivo.

Recent research has focused on understanding the mechanism of action of 1-(4-methanesulfonylphenyl)cyclopentan-1-amine. Advanced computational models have been employed to predict its binding affinity to various protein targets, providing insights into its potential therapeutic applications. For instance, molecular docking studies have revealed that this compound may interact with key enzymes involved in inflammation and oxidative stress, highlighting its potential as an antioxidant agent.

The structural versatility of this compound also makes it a valuable building block in medicinal chemistry. Its cyclopentane ring provides rigidity, while the sulfonylphenyl group introduces hydrophilic characteristics, enabling further functionalization for diverse biological targets. Researchers are actively exploring its derivatives to expand its pharmacological profile and improve its therapeutic index.

In terms of safety and toxicity, preliminary studies indicate that 1-(4-methanesulfonylphenyl)cyclopentan-1-amine exhibits low acute toxicity in animal models. However, long-term toxicity studies are still required to fully assess its safety profile for human use. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be considered for clinical trials.

The development of analytical methods for the characterization and quality control of this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to ensure the purity and identity of the compound. These methods are critical for maintaining consistency in manufacturing processes and ensuring reliable results in preclinical studies.

In conclusion, 1-(4-methanesulfonylphenyl)cyclopentan-1-amine (CAS No. 1270352-02-7) is a promising compound with diverse applications in drug discovery and development. Its unique structure, combined with recent advancements in synthesis and pharmacological research, positions it as a valuable tool for addressing unmet medical needs. Continued exploration into its biological effects and optimization of its properties will undoubtedly contribute to its future success as a therapeutic agent.